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Compound of Interest

Compound Name:
Ethyl 1,4-diazepane-2-carboxylate

dihydrochloride

CAS No.: 1864013-88-6

Cat. No.: B1431299

Get Quote

Abstract & Scope
This application note details the procedure for converting 1,4-diazepane dihydrochloride

(homopiperazine dihydrochloride) to its free base form. Unlike lipophilic amines, 1,4-diazepane

(

) is a small, highly polar, cyclic diamine with significant water solubility. Standard biphasic
extractions often result in poor yields due to the compound's low partition coefficient (

) into organic solvents.

This guide introduces a High-Ionic Strength Caustic Saturation Protocol designed to force the

polar amine out of the aqueous phase ("salting out"), ensuring high recovery yields (>90%).

Target Audience: Medicinal Chemists, Process Development Scientists.
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Property Specification Notes

Compound Name
1,4-Diazepane

(Homopiperazine)

Cyclic diamine (7-membered

ring)

CAS Number 505-66-8 (Free Base) Salt CAS: 19893-60-8

Molecular Weight 100.16 g/mol (Free Base) 173.08 g/mol (2HCl Salt)

Physical State Low-melting solid / Liquid MP: ~38–43°C; BP: ~169°C

Solubility Miscible in water
Sparingly soluble in non-polar

solvents

pKa ~11.02 (Secondary amine) Highly basic

Stability Hygroscopic; Absorbs Store under Inert Gas (Ar/N2)

Critical Handling Note: 1,4-Diazepane free base is an aggressive nucleophile and avidly

absorbs atmospheric

to form carbamates. All final isolation steps must be performed under an inert

atmosphere (Nitrogen or Argon).

Mechanism of Action
The conversion relies on thermodynamically driving the equilibrium toward the non-ionized

species by manipulating pH and ionic strength.

Chemical Equation:

The Solubility Challenge: Because 1,4-diazepane is highly hydrophilic, a simple addition of

base (NaOH) leaves the molecule dissolved in the water. By saturating the aqueous phase with

inorganic ions (
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,

,

), we utilize the Salting-Out Effect. The hydration shells of the inorganic ions sequester the
water molecules, reducing the solubility of the organic amine and forcing it into the organic
phase (or causing it to "oil out" as a separate layer).

Experimental Protocol: High-Ionic Strength
Extraction
Reagents Required[2][3][4][5][6][7][8]

1,4-Diazepane Dihydrochloride (Starting Material)

Potassium Hydroxide (KOH) pellets (Reagent Grade)

Dichloromethane (DCM) or Chloroform (

)

Sodium Sulfate (

), anhydrous[1][2]

Nitrogen (

) gas source

Workflow Diagram (DOT)
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Start: Diazepane 2HCl Salt

Dissolve in MINIMUM Water
(1g salt : 2mL H2O)

Add Solid KOH (Excess)
Exothermic - Cool in Ice Bath

Target pH > 13

 Deprotonation

Saturation Point
(Salting Out Effect)

 Ionic Strength Increase

Extract with DCM (3x)
Amine moves to Organic Layer

 Partitioning

Dry Organic Layer
(Anhydrous Na2SO4)

Rotary Evaporation
(Vacuum, <40°C)

Optional: Vacuum Distillation
(If high purity needed)

 Purification

Final Product:
1,4-Diazepane Free Base

(Store under Argon)

Click to download full resolution via product page
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Caption: Workflow for the liberation of 1,4-diazepane utilizing the caustic saturation method to

overcome water solubility.

Step-by-Step Procedure
1. Dissolution (Minimum Volume)

Place 10.0 g of 1,4-diazepane dihydrochloride in a 100 mL round-bottom flask.

Add the minimum amount of distilled water required to dissolve the salt (approx. 15–20 mL).

Why: Keeping the water volume low maximizes the concentration of the amine and the

efficiency of the subsequent salting-out step.

2. Basification & Saturation

Place the flask in an ice bath (0°C). The neutralization is exothermic.

Slowly add solid KOH pellets (approx. 8–10 g) to the stirring solution.

Monitor pH; ensure pH reaches >13.

Continue adding KOH until the solution is saturated (pellets stop dissolving).

Observation: You may see an oily layer separate at the top. This is the free base "oiling

out."

3. Extraction

Transfer the mixture to a separatory funnel.

Extract with Dichloromethane (DCM) (

mL).

Note: DCM is preferred over ether because it is more polar and better at solubilizing the

amine.
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Combine the organic layers.[3][1][4] The aqueous layer can be checked by TLC to ensure no

amine remains (stain with Ninhydrin).

4. Drying & Concentration[3]

Dry the combined organic extracts over anhydrous Sodium Sulfate (

) for 20 minutes.

Filter off the desiccant.

Concentrate the filtrate using a rotary evaporator. Bath temperature should not exceed 40°C

to prevent degradation or loss of the volatile free base.

5. Purification (Vacuum Distillation)

For high purity (>99%), distill the residue under reduced pressure.

BP: ~73–75°C at 30 Torr [1].[5]

Collect the fraction as a colorless oil/low-melting solid.
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Test Method
Expected Result (Free
Base)

Appearance Visual

Colorless oil or white semi-

solid (MP ~40°C). Yellowing

indicates oxidation.

1H-NMR

-protons (adjacent to N) shift

upfield (lower ppm) compared

to the HCl salt due to loss of

positive charge.

Silver Nitrate Test Aqueous

Negative. (Dissolve trace

product in water + HNO3, add

AgNO3. Turbidity implies

residual Chloride/HCl).

Water Content Karl Fischer
< 0.5% (Critical for subsequent

anhydrous reactions).

Self-Validating Check: Dissolve a small aliquot of your final product in water and measure pH. It

must be strongly basic (

). If pH is neutral/acidic, the conversion failed.
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Issue Root Cause Corrective Action

Low Yield Amine remained in water.

Saturate aqueous layer with

or NaCl and re-extract. Use

continuous extraction (Soxhlet)

with DCM.

Product is Solid/Gummy Normal physical state.[6]

1,4-Diazepane melts around

40°C. Gently warm to handle

as liquid.

Formation of White Crust Carbonate formation.

The amine absorbed

atmospheric

. Distill under Argon to purify.

Residual Chloride Incomplete extraction.

Wash the organic layer once

with a small volume of

saturated NaOH (brine/base

wash) before drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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